17-Hydroxy-10-mercaptoestr-4-en-3-one

• CAS No.: 51101-80-5
• Molecular Formula: C18H26O2S
• Molecular Weight: 306.5 g/mol
• IUPAC Name: (8S,9S,13S,14S,17S)-17-hydroxy-13-methyl-10-sulfanyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C18H26O2S/c1-17-8-7-15-13(14(17)4-5-16(17)20)3-2-11-10-12(19)6-9-18(11,15)21/h10,13-16,20-21H,2-9H2,1H3/t13-,14-,15-,16-,17-,18?/m0/s1
• InChI Key: VVJCUUBNICZCTD-QMBAMSFSSA-N
• SMILES: CC12CCC3C(C1CCC2O)CCC4=CC(=O)CCC34S
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=CC(=O)CCC34S
• Synonyms: 10 beta-hydroxy-10 beta-mercaptoestr-4-en-one; 10-HMEEO; 17-hydroxy-10-mercaptoestr-4-en-3-one

Description

17-Hydroxy-10-mercaptoestr-4-en-3-one is a synthetic steroidal derivative characterized by a modified estrane backbone. Its structure includes a 4-en-3-one moiety (common in androgens and anabolic steroids), a hydroxyl group at position 17, and a mercapto (-SH) substituent at position 10 . The mercapto group introduces unique chemical reactivity, such as nucleophilic and redox properties, distinguishing it from other steroid derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Modifications

The mercapto group at position 10 and hydroxyl group at position 17 differentiate 17-Hydroxy-10-mercaptoestr-4-en-3-one from analogs. Below is a comparative analysis of key structural and functional attributes:

Compound	Position 17 Substituent	Position 10 Substituent	Key Functional Groups	Potential Applications
17-Hydroxy-10-mercaptoestr-4-en-3-one	Hydroxyl (-OH)	Mercapto (-SH)	4-en-3-one, -OH, -SH	Antioxidant prodrug, enzyme inhibition
17β-Hydroxyestr-4-en-3-one 17-(3-cyclohexylpropionate)	Cyclohexylpropionate ester	None	4-en-3-one, ester	Long-acting anabolic agent (e.g., nandrolone derivatives)
7-Hydroxy-17,17-dimethyl-4,12,18-trioxapentacyclo[...]	Dimethyl groups	None	Polycyclic ether, hydroxyl	Not specified (complex structure)

Pharmacokinetic and Physicochemical Properties

• Mercapto Group Impact : The -SH group enhances nucleophilicity, increasing susceptibility to oxidation (e.g., disulfide bond formation) and altering solubility compared to esters or hydroxyl-only analogs .
• Ester vs. Hydroxyl : The cyclohexylpropionate ester in 17β-hydroxyestr-4-en-3-one 17-(3-cyclohexylpropionate) prolongs half-life via delayed hydrolysis, whereas the hydroxyl group in the target compound may favor rapid clearance unless protected .

Receptor Binding and Selectivity

While direct binding data is unavailable, the 4-en-3-one core suggests affinity for androgen or glucocorticoid receptors.

Research Findings and Limitations

• Synthetic Accessibility : The mercapto group introduces synthetic challenges, such as air sensitivity, requiring inert conditions for stability .
• Biological Activity : Cyclohexylpropionate esters (e.g., nandrolone derivatives) are well-studied for sustained anabolic effects, but mercapto-substituted steroids remain underexplored .
• Data Gaps: No pharmacokinetic or toxicity profiles for 17-Hydroxy-10-mercaptoestr-4-en-3-one are available in the provided evidence, necessitating further experimental validation.